Cas no 34214-79-4 (4-chlorohexadecane)

4-chlorohexadecane structure
4-chlorohexadecane structure
Product Name:4-chlorohexadecane
CAS No:34214-79-4
MF:C16H33Cl
MW:260.886224508286
CID:1461634
PubChem ID:36721
Update Time:2025-04-20

4-chlorohexadecane Chemical and Physical Properties

Names and Identifiers

    • 4-chlorohexadecane
    • AKOS013838246
    • 34214-79-4
    • DTXSID10955759
    • SCHEMBL3156871
    • Inchi: 1S/C16H33Cl/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h16H,3-15H2,1-2H3
    • InChI Key: CAAQQMMFTUZVPL-UHFFFAOYSA-N
    • SMILES: ClC(CCC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 260.22729
  • Monoisotopic Mass: 260.227
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 8.3

Experimental Properties

  • Density: 0.857
  • Boiling Point: 326.9°C at 760 mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.444
  • PSA: 0
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